4-(benzylsulfanyl)-3-(difluoromethyl)-1H-pyrazole
Overview
Description
The compound “4-(benzylsulfanyl)-3-(difluoromethyl)-1H-pyrazole” is a type of organic compound. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized using various methods. For instance, a domino protocol was used for the synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin(thi)ones from 2-aminoacetophenones and iso(thio)cyanates mediated by Selectfluor .Scientific Research Applications
Synthesis and Potential as COX-2 Inhibitors
Research has explored the synthesis of pyrazole derivatives for their potential as COX-2 inhibitors, which are important for developing anti-inflammatory drugs. For example, the study by Patel et al. (2004) utilized 4,5-diaryl-1H-pyrazole-3-ol as a template to synthesize various compounds with potential COX-2 inhibitory activity. These compounds were synthesized using different cyclization methods and evaluated for their selectivity towards the COX-2 enzyme over COX-1, indicating their potential for therapeutic applications in inflammation-related conditions Patel et al., 2004.
Analgesic and Anti-inflammatory Agents
Gokulan et al. (2012) synthesized a series of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters and evaluated them for their analgesic and anti-inflammatory activity. The compound 5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester emerged as the most active compound, showcasing significant analgesic and anti-inflammatory activities with mild ulcerogenic potential, suggesting its use as a lead molecule for further modification to develop novel analgesic and anti-inflammatory agents Gokulan et al., 2012.
Antioxidant Activity
The antioxidant potential of pyrazole derivatives was also investigated, with some compounds exhibiting excellent radical scavenging activity. This suggests their utility in combating oxidative stress-related conditions. Lavanya et al. (2014) prepared a variety of (1,4-phenylene)bis(arylmethanesulfonylpyrroles and pyrazoles) and evaluated them for antioxidant activity, finding compounds with methoxy substituents on the aromatic ring showed greater activity Lavanya et al., 2014.
Properties
IUPAC Name |
4-benzylsulfanyl-5-(difluoromethyl)-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F2N2S/c12-11(13)10-9(6-14-15-10)16-7-8-4-2-1-3-5-8/h1-6,11H,7H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSVFLPIHERYKFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=C(NN=C2)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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